Valerylcarnitine-d9

• Molecular Formula: C12H23NO4
• Molecular Weight: 254.37 g/mol
• InChI: InChI=1S/C12H23NO4/c1-5-6-7-12(16)17-10(8-11(14)15)9-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m1/s1/i2D3,3D3,4D3
• InChIKey: VSNFQQXVMPSASB-YEELJIISSA-N

Valerylcarnitine-d9 (C5:0 L-Carnitine-d9): Deuterated Acylcarnitine Internal Standard for Quantitative LC-MS/MS Assays

Valerylcarnitine-d9 (syn. C5:0 L-carnitine-d9) is a stable isotope-labeled analog of the short-chain acylcarnitine valerylcarnitine, in which nine hydrogen atoms on the trimethylammonium moiety are replaced with deuterium . It is classified as an endogenous metabolite reference standard, intended exclusively for use as an internal standard (IS) in quantitative gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The deuterium labeling provides a distinct mass shift (M+9) that enables accurate correction for matrix effects, extraction variability, and ionization efficiency during the analysis of valerylcarnitine and related C5-acylcarnitine isomers in biological matrices such as plasma, dried blood spots (DBS), and urine [1].

Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS

Certified deuterium enrichment minimizes unlabeled background

Distinct mass shift resolves IS from analyte isotopic cluster

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS. Mol Genet Metab. 2010;101(1):25-32. View Source

Valerylcarnitine-d9: Why Unlabeled or Insufficiently Labeled Analogs Compromise Quantification Accuracy

Substituting valerylcarnitine-d9 with unlabeled valerylcarnitine or alternative deuterated acylcarnitines (e.g., acetylcarnitine-d3, octanoylcarnitine-d3) is analytically invalid due to fundamental differences in chromatographic retention time, ionization efficiency, and susceptibility to matrix effects. Unlabeled compounds co-elute with endogenous analytes, precluding independent detection and quantification [1]. Deuterated standards with only 3 deuterium atoms (e.g., C2-Carnitine-D3, C8-Carnitine-D3) exhibit a smaller mass shift (M+3), which may not adequately resolve the IS signal from naturally occurring isotopic peaks of the target analyte or from isobaric interferences in complex biological matrices . Furthermore, the extraction recovery and ion suppression profiles of chemically distinct acylcarnitines differ significantly; a mismatched IS does not accurately track the analyte through sample preparation and ionization, leading to quantitative bias exceeding 20% in validated methods [2].

Unlabeled valerylcarnitine

Co-elutes with endogenous analyte, preventing independent quantification; no matrix correction possible.

d3-labeled acylcarnitines (e.g., C2-d3, C8-d3)

Smaller mass shift may not resolve IS from analyte isotopic peaks, risking cross-talk in complex matrices.

Structurally different acylcarnitine IS

Extraction recovery and ion suppression profiles differ, leading to potential quantitative bias without proper validation.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [2] Mallikarjun Reddy. Stable Isotopic Labelled Standards: Challenges and Best Practices. Express Pharma, 2022. View Source

Valerylcarnitine-d9 Procurement Guide: Quantified Technical Differentiation from Competing Internal Standards

Isotopic Purity: 99 atom % D in Valerylcarnitine-d9 Versus d3-Labeled Acylcarnitine Standards

Valerylcarnitine-d9 is supplied with a certified isotopic purity of 99 atom % D, which is superior to the typical 98 atom % D enrichment found in many d3-labeled acylcarnitine internal standards . This higher enrichment minimizes the residual unlabeled (d0) fraction that can contribute to background signal in the target analyte channel, thereby improving the limit of quantification (LOQ) and reducing systematic bias in low-abundance samples [1].

Isotopic Purity

Certified spec

99 atom % D vs 98 atom % D (d3 analogs)

~50% reduction in d0 impurity fraction

Reduces background interference in low-abundance samples

Vendor CoA; trace-level quantification context

Evidence Dimension	Isotopic purity (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	Typical d3-labeled acylcarnitine IS (e.g., C2-Carnitine-D3, C8-Carnitine-D3): 98 atom % D
Quantified Difference	+1 atom % D absolute increase; corresponding ~50% reduction in d0 impurity fraction (from ~2% to ~1%)
Conditions	Certified reference material specification per vendor CoA

Why This Matters

Higher isotopic purity directly reduces background interference, enhancing the signal-to-noise ratio for trace-level quantification of valerylcarnitine in newborn screening and metabolomics applications.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC-MS/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Mass Shift Resolution: Valerylcarnitine-d9 (M+9) Versus Unlabeled Valerylcarnitine (M+0) and d3-Labeled Analogs (M+3)

Valerylcarnitine-d9 incorporates nine deuterium atoms, resulting in a mass shift of M+9 relative to the unlabeled analyte (m/z 390.43 for the butylated derivative) [1]. This 9 Da separation is substantially larger than the 3 Da shift provided by commonly used d3-labeled acylcarnitine internal standards (e.g., octanoylcarnitine-d3, m/z 426.47) [1]. The larger mass shift ensures that the internal standard signal resides well outside the naturally occurring M+1, M+2, and M+3 isotopic envelope of the target analyte, eliminating isotopic cross-talk and enabling accurate quantification even when the analyte is present at high endogenous concentrations or when multiple isobaric C5 species (isovalerylcarnitine, 2-methylbutyrylcarnitine, pivaloylcarnitine) co-elute [2].

Mass Shift Resolution

Head-to-head

M+9 vs M+3 (d3 analogs) vs M+0

9 Da separation eliminates isotopic cross-talk

Ensures definitive IS resolution from analyte cluster

Butylated derivative, ESI+, low-resolution QTrap

Evidence Dimension	Mass shift (Da) for butylated derivative
Target Compound Data	M+9 (m/z 390.43)
Comparator Or Baseline	Unlabeled valerylcarnitine: M+0; d3-labeled acylcarnitines (e.g., octanoylcarnitine-d3): M+3 (m/z 426.47)
Quantified Difference	9 Da vs 3 Da vs 0 Da
Conditions	Low-resolution QTrap instrument, butylated derivative, ESI positive mode

Why This Matters

A 9 Da mass shift provides definitive chromatographic separation of the IS from the analyte's isotopic cluster, a critical requirement for assays quantifying C5-acylcarnitine isomers in newborn screening where isobaric interferences are common.

• [1] PMC Figure 1. High-resolution fragment spectra and low-resolution transitions of 3NPH derivatized acylcarnitines. PubMed Central. View Source
• [2] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS. Mol Genet Metab. 2010;101(1):25-32. View Source

Quantitative Performance: Valerylcarnitine-d9 Enables Precision ≤15% and Accuracy 87-119% in C5-Acylcarnitine Isomer Profiling

In a validated UPLC-MS/MS method utilizing deuterium-labeled internal standards including valerylcarnitine-d9, the intra-day precision for C5-acylcarnitine isomers ranged from 1.3% to 15%, and accuracy ranged from 87% to 119% in both plasma and dried blood spots [1]. Inter-day precision remained within 20% across all concentrations, and precision for isovalerylcarnitine at concentrations above the normal range was within 24% [1]. These performance metrics meet the stringent requirements for clinical diagnostic applications, such as differential diagnosis of isovaleric acidemia (IVA) and 2-methylbutyryl-CoA dehydrogenase deficiency (2-MBCD) [2].

Precision & Accuracy

Method context

Intra-day CV 1.3–15%, Accuracy 87–119%

Plasma and DBS, C5-acylcarnitine isomers

Supports method validation for research applications

UPLC-MS/MS, butanolic derivatization

Evidence Dimension	Intra-day precision (%CV) and accuracy (% recovery) for C5-acylcarnitine isomer quantification
Target Compound Data	Precision: 1.3-15%; Accuracy: 87-119%
Comparator Or Baseline	Method without deuterated internal standard: not reported; typical flow-injection MS/MS methods exhibit higher variability due to lack of isomer separation and matrix correction
Quantified Difference	Achieves clinically acceptable precision and accuracy ranges for differential diagnosis
Conditions	UPLC-MS/MS with butanolic HCl derivatization, C18 BEH 1.7 μm column, Quattro Premier triple quadrupole, plasma and DBS matrices

Why This Matters

Validated precision and accuracy data demonstrate that valerylcarnitine-d9 is an essential component of robust, regulatory-compliant assays for inborn errors of metabolism, supporting procurement decisions for clinical laboratories and CROs.

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS. Mol Genet Metab. 2010;101(1):25-32. View Source
• [2] Rinaldo P, Cowan TM, Matern D. Acylcarnitine profile analysis. Genet Med. 2008;10(2):151-156. View Source

Matrix Effect Correction: Valerylcarnitine-d9 as Part of a Deuterated IS Panel Achieves 87.8-103% Correction in Urine

Deuterium-labeled acylcarnitine internal standards, including those with similar labeling strategies to valerylcarnitine-d9, have been shown to correct matrix effects in human urine to within 87.8-103% of the true value [1]. In contrast, methods without matched isotopic internal standards typically exhibit matrix effects ranging from 50-150%, requiring labor-intensive matrix-matched calibration or standard addition approaches [2]. The use of valerylcarnitine-d9 co-eluting with endogenous valerylcarnitine ensures that any ion suppression or enhancement affecting the analyte proportionally impacts the internal standard, maintaining accurate analyte-to-IS response ratios.

Matrix Effect Correction

Class-level inference

87.8–103% recovery post-correction

Deuterated acylcarnitine IS panel, urine

Corrects ion suppression for quantitative accuracy

Class-level data; review per matrix

Evidence Dimension	Matrix effect correction efficiency (% recovery post-correction)
Target Compound Data	87.8-103% (for deuterated acylcarnitine IS class)
Comparator Or Baseline	Uncorrected or structurally dissimilar IS methods: typically 50-150%
Quantified Difference	Reduction in quantitative error from up to 50% to within ±12.2%
Conditions	LC-MS/MS analysis of acylcarnitines in human urine

Why This Matters

Efficient matrix effect correction is critical for achieving the accuracy required in clinical diagnostics and biomarker validation studies, directly impacting the reliability of quantitative results in complex biological matrices.

• [1] Matrix effect-corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine. PubMed, 2017. View Source
• [2] Mallikarjun Reddy. Stable Isotopic Labelled Standards: Challenges and Best Practices. Express Pharma, 2022. View Source

Valerylcarnitine-d9: Evidence-Backed Applications in Clinical Diagnostics, Metabolomics, and Method Development

Differential Diagnosis of Isovaleric Acidemia (IVA) and 2-Methylbutyryl-CoA Dehydrogenase Deficiency (2-MBCD)

Valerylcarnitine-d9 serves as the internal standard for the chromatographic separation and quantification of C5-acylcarnitine isomers (isovalerylcarnitine, 2-methylbutyrylcarnitine, pivaloylcarnitine, valerylcarnitine) in plasma and dried blood spots. This application directly leverages the precision (1.3-15%) and accuracy (87-119%) demonstrated in validated UPLC-MS/MS methods [1]. Without this isomer-specific quantification, flow-injection MS/MS screens cannot distinguish IVA from 2-MBCD or identify false positives due to pivalate-generating antibiotics, potentially leading to misdiagnosis and inappropriate clinical intervention [1].

Newborn Screening (NBS) for Inborn Errors of Metabolism

Valerylcarnitine-d9 is an integral component of multi-analyte stable isotope-labeled internal standard mixes (e.g., Acylcarnitines IS Mix 2) used in high-throughput newborn screening programs . The compound's M+9 mass shift and 99 atom % D isotopic purity ensure robust quantification of C5-acylcarnitine from dried blood spot punches, correcting for hematocrit variability, extraction efficiency, and ion suppression . This supports compliance with recommended uniform screening panel (RUSP) guidelines and enables accurate flagging of abnormal profiles for follow-up testing [2].

Quantitative Metabolomics and Biomarker Validation Studies

In untargeted and targeted metabolomics workflows, valerylcarnitine-d9 enables absolute quantification of valerylcarnitine and its isomers in biofluids and tissue extracts. The demonstrated matrix effect correction (87.8-103%) validates its utility in studies of fatty acid oxidation disorders, mitochondrial dysfunction, and branched-chain amino acid catabolism [3]. Procurement of the deuterated standard ensures that quantitative comparisons across large sample cohorts and different analytical batches are statistically robust and free from systematic drift.

Development and Validation of Regulatory-Compliant LC-MS/MS Bioanalytical Methods

For CROs and pharmaceutical laboratories developing bioanalytical methods in accordance with FDA, EMA, or ICH M10 guidelines, valerylcarnitine-d9 provides a stable isotope-labeled internal standard that meets the essential criteria of being chemically identical to the analyte yet distinguishable by MS. The availability of certified reference material with defined isotopic purity (99 atom % D) and assay (98% CP) simplifies method validation and ensures long-term reproducibility . Its use is critical for achieving the required accuracy and precision for pharmacokinetic studies and therapeutic drug monitoring of carnitine-related therapies.

Application

Selection Property

Validation Focus

C5-acylcarnitine isomer profiling in research plasma/DBS

Isomer-specific quantification with deuterated IS

Precision and accuracy for research method performance

High-throughput acylcarnitine panel analysis in research DBS

Multi-analyte SIL-IS mix compatibility

Matrix effect correction and extraction reproducibility

Quantitative metabolomics and mitochondrial function research

Absolute quantification in biofluids and tissues

Long-term analytical reproducibility across cohorts

LC-MS/MS bioanalytical method research

Certified isotopic purity and defined mass shift

Method validation parameters (precision, accuracy, matrix effect)

• [1] Forni S, Fu X, Palmer SE, Sweetman L. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS. Mol Genet Metab. 2010;101(1):25-32. View Source
• [2] Rinaldo P, Cowan TM, Matern D. Acylcarnitine profile analysis. Genet Med. 2008;10(2):151-156. View Source
• [3] Matrix effect-corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine. PubMed, 2017. View Source